Europium telluride
Overview
Description
Europium telluride is an inorganic compound composed of europium and tellurium, with the chemical formula EuTe. It is a black antiferromagnetic solid with a cubic crystal structure of the sodium chloride type . This compound is known for its unique magnetic properties, which arise from the half-filled 4f orbital of the europium atom .
Preparation Methods
Synthetic Routes and Reaction Conditions: Europium telluride can be synthesized by the direct reaction of europium and tellurium at temperatures ranging from 500 to 1000 degrees Celsius :
Eu+Te→EuTe
Another method involves reacting europium(II) hydride with tellurium in a stream of hydrogen at 600 to 850 degrees Celsius :
EuH2+Te→EuTe+H2
Industrial Production Methods: In industrial settings, this compound can be produced using molecular beam epitaxy (MBE) techniques. This method allows for the controlled growth of this compound thin films on substrates such as silicon, with the substrate temperature playing a crucial role in determining the structural phase of the grown films .
Chemical Reactions Analysis
Types of Reactions: Europium telluride primarily undergoes oxidation and reduction reactions. It can be oxidized to form europium(III) telluride or reduced to europium(II) telluride.
Common Reagents and Conditions:
Oxidation: this compound can be oxidized using oxidizing agents such as oxygen or hydrogen peroxide.
Reduction: Reduction can be achieved using reducing agents like hydrogen gas or lithium aluminum hydride.
Major Products Formed:
Oxidation: Europium(III) telluride (EuTe_3)
Reduction: Europium(II) telluride (EuTe)
Scientific Research Applications
Europium telluride has a wide range of scientific research applications due to its unique magnetic and electronic properties :
Chemistry: Used as a model system for studying antiferromagnetic semiconductors.
Medicine: Research is ongoing into its use in targeted drug delivery systems.
Industry: Utilized in the development of spintronic devices and magnetic sensors.
Mechanism of Action
The magnetic properties of europium telluride arise from the half-filled 4f orbital of the europium atom, which possesses maximum spin angular momentum with zero orbital angular momentum . This results in antiferromagnetic ordering, where the magnetic moments of neighboring europium ions are aligned in opposite directions, leading to a net zero magnetic moment.
Comparison with Similar Compounds
- Europium(II) oxide (EuO)
- Europium(II) sulfide (EuS)
- Europium(II) selenide (EuSe)
Comparison:
Europium(II) oxide (EuO): Like europium telluride, europium(II) oxide is a magnetic semiconductor, but it exhibits ferromagnetic properties at low temperatures.
Europium(II) sulfide (EuS): Europium(II) sulfide is also ferromagnetic, differing from the antiferromagnetic nature of this compound.
Europium(II) selenide (EuSe): Europium(II) selenide shares similar magnetic properties with this compound but has different electronic properties due to the presence of selenium.
Properties
IUPAC Name |
tellanylideneeuropium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Eu.Te |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OSSGWZIRURPXNK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Te]=[Eu] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
EuTe |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801312600 |
Source
|
| Record name | Europium telluride (EuTe) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801312600 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
279.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
12020-69-8 |
Source
|
| Record name | Europium telluride (EuTe) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=12020-69-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Europium telluride (EuTe) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012020698 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Europium telluride (EuTe) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Europium telluride (EuTe) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801312600 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Europium telluride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.500 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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